Cas no 57958-28-8 ( )
structure
Product Name:
CAS No:57958-28-8
MF:C13H7N3
MW:205.214781999588
CID:947831
PubChem ID:331843
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 4,7-phenanthroline-3-carbonitrile
- 57958-28-8
- SCHEMBL1996656
- NSC326878
- NSC-326878
- DTXSID70318164
-
-
- Inchi： 1S/C13H7N3/c14-8-9-3-4-11-10-2-1-7-15-12(10)5-6-13(11)16-9/h1-7H
- InChI Key： KJWYBWFTTQIEKK-UHFFFAOYSA-N
- SMILES： N1C(C#N)=CC=C2C=1C=CC1=C2C=CC=N1
Computed Properties
- Exact Mass: 205.06411
- Monoisotopic Mass: 205.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 49.6Ų
Experimental Properties
- PSA: 49.57
Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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